Cas no 88404-45-9 (Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-)

Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)- structure
88404-45-9 structure
Product Name:Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
CAS No:88404-45-9
MF:C13H12Cl3N3
MW:316.613479614258
CID:634051
PubChem ID:13132111
Update Time:2025-04-19

Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2,6,8-trichloro-4-(1-piperidinyl)-
    • 2,6,8-trichloro-4-piperidin-1-ylquinazoline
    • 2,6,8-Trichloro-4-(piperidin-1-yl)quinazoline
    • DTXSID60520870
    • 88404-45-9
    • Inchi: 1S/C13H12Cl3N3/c14-8-6-9-11(10(15)7-8)17-13(16)18-12(9)19-4-2-1-3-5-19/h6-7H,1-5H2
    • InChI Key: LOGDETBMDDPXMF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1N=C(N=C2N1CCCCC1)Cl)Cl

Computed Properties

  • Exact Mass: 315.009680g/mol
  • Monoisotopic Mass: 315.009680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 29Ų
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